Cas no 2034536-47-3 (2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034536-47-3
• MF: C₁₄H₁₆FN₃O₄S
• MW: 341.3579454422
• CID: 5336291
• Update Time: 2025-06-07

2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide
• 2-fluoro-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C14H16FN3O4S/c15-11-3-1-2-4-12(11)23(19,20)16-9-13-17-14(18-22-13)10-5-7-21-8-6-10/h1-4,10,16H,5-9H2
• InChI Key： XIALHKHJFGOHPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1=NC(C2CCOCC2)=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 1.2
• Topological Polar Surface Area: 103

Additional information on 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide

Professional Introduction to 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 2034536-47-3)

2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034536-47-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its 2-fluoro substituent and the presence of an N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl} moiety, contribute to its unique chemical and pharmacological properties.

The sulfonamide group in the molecular structure of 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide plays a crucial role in determining its biological activity. Sulfonamides are well-known for their wide range of pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of the fluoro atom at the 2-position of the benzene ring enhances the metabolic stability and binding affinity of the compound to its target enzymes or receptors. This modification is a common strategy in drug design to improve the efficacy and selectivity of pharmaceutical agents.

The core structure of this compound incorporates an 1,2,4-oxadiazole ring, which is a heterocyclic compound known for its significant biological activity. Oxadiazole derivatives have been extensively studied due to their ability to modulate various biological pathways. The presence of the oxan-4-yl group further enhances the complexity and potential bioactivity of the molecule. This group introduces a oxygen-rich environment that can interact with biological targets in unique ways, potentially leading to novel therapeutic effects.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved pharmacokinetic properties. The combination of the fluoro, sulfonamide, and oxadiazole moieties in 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide makes it an attractive candidate for further investigation. Studies have shown that such structural motifs can enhance drug solubility, reduce metabolic degradation, and improve target specificity. These properties are critical for the development of next-generation pharmaceuticals that are more effective and have fewer side effects.

The synthesis of 2-fluoro-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the N-{3-(oxan-4-yl)-1,2,4 oxadiazol -5 - ylmethyl} group is particularly challenging due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve the desired transformations efficiently.

The biological evaluation of 2-fluoro-N-{3-(oxan -4 - yl) - 1 , 2 , 4 - ox adiaz ol -5 - ylmethyl } benzene -1-sulfonamide has revealed promising results in preclinical studies. The compound has demonstrated activity against various targets relevant to human diseases. For instance, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammatory pathways. These findings suggest that this compound could be developed into a therapeutic agent for treating conditions such as cancer and inflammation.

The use of computational chemistry tools has played a significant role in understanding the mechanism of action of 2-fluoro-N-{3-(oxan -4 - yl) - 1 , 2 , 4 - ox adiaz ol -5 - ylmethyl } benzene -1-sulfonamide . Molecular docking studies have been conducted to predict how this compound interacts with its biological targets at the atomic level. These studies have provided insights into the key interactions that contribute to its biological activity. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure and reactivity of the molecule.

The development of novel pharmaceuticals is often accompanied by concerns regarding environmental impact and sustainability. The synthesis and application of 2-fluoro-N-{3-(oxan -4 - yl) - 1 , 2 , 4 - ox adiaz ol -5 - ylmethyl } benzene -1-sulfonamide must be balanced with these considerations. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to improve the biodegradability and environmental compatibility of pharmaceutical compounds.

In conclusion，2-fluoro-N-{3-(oxan -4-y l) - 1 , 2 , 4-o x adiaz ol strong >{-5-y l m eth yl } b enz ene strong >{-1-s u lf on am ide (CAS No.< strong >2034536 strong >{-47{-3})} is a promising compound with significant potential in pharmaceutical applications。 Its unique structural features，including th e fluoro strong > substituent， sulf on am ide strong > group，and ox adia zole stro ng > core，contribute t o i ts bioactivity。 Further research is needed t o fully understand i ts mechanis m o f action，optimize i ts pharmacokinetic properties，and develop i t into a therapeutic agent。 With continued advancements i n synthetic chemistry，computational methods，and biological evaluati on，this compoun d holds great promise f or improving human health。 p >